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Compound of Interest

Compound Name: Boc-Asp(OAll)-OH

CAS No.: 132286-77-2

Cat. No.: B558370

Get Quote

For Immediate Implementation: This guide provides essential safety and logistical protocols for

researchers, scientists, and drug development professionals handling Boc-Asp(OAll)-OH.

Adherence to these procedures is critical for ensuring personal safety, maintaining

experimental integrity, and complying with regulatory standards.

Immediate Safety and Personal Protective
Equipment (PPE)
Boc-Asp(OAll)-OH is a powdered amino acid derivative that requires careful handling to avoid

potential health hazards. Based on available safety data, this compound is classified with

multiple hazard statements, indicating it can cause skin, eye, and respiratory irritation, and may

be harmful if swallowed, inhaled, or in contact with skin.[1] Therefore, a comprehensive

personal protective equipment (PPE) strategy is mandatory.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles

meeting EN 166 (EU) or

NIOSH (US) standards. A face

shield should be worn in

addition to goggles if there is a

significant splash hazard.[2]

Protects against airborne

powder and potential splashes

of solutions.

Hand Protection

Chemical-resistant nitrile

gloves (minimum 4 mil

thickness). Double gloving is

recommended for enhanced

protection.

Prevents skin contact with the

compound. Gloves should be

inspected before use and

changed immediately if

contaminated.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated particulate

respirator should be used

when handling the powder

outside of a certified chemical

fume hood.[3][4]

Minimizes the inhalation of fine

dust particles, which can cause

respiratory tract irritation.[1]

Body Protection

A full-length laboratory coat,

long pants, and closed-toe

shoes must be worn at all

times in the laboratory.

Protects skin and personal

clothing from accidental spills

and contamination.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Boc-Asp(OAll)-OH is crucial for maintaining a safe

laboratory environment and ensuring the quality of the compound.

Receiving and Storage
Upon receipt, inspect the container for any damage. Store the compound in a tightly sealed

container in a cool, dry, and well-ventilated area.[4] Recommended long-term storage is at 2-

8°C.[4] Allow the container to reach room temperature before opening to prevent moisture

condensation.
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Handling and Weighing
All handling of powdered Boc-Asp(OAll)-OH should be conducted in a certified chemical fume

hood to minimize inhalation exposure. Use appropriate tools, such as a spatula, for transferring

the solid. Avoid creating dust. An eyewash station and safety shower must be readily

accessible.

Experimental Use
When preparing solutions, slowly add the powdered compound to the solvent to prevent

splashing. Ensure adequate ventilation during all experimental procedures.

Emergency Procedures
In the event of an emergency, follow these procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. Seek medical attention if irritation persists.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spills: For small spills, carefully sweep up the solid material, avoiding dust generation. Place

the material in a sealed, labeled container for disposal. Clean the spill area with a damp

cloth, and dispose of the cleaning materials as hazardous waste. For large spills, evacuate

the area and contact your institution's Environmental Health and Safety (EHS) department.

Disposal Plan
All waste containing Boc-Asp(OAll)-OH, including empty containers, contaminated PPE, and

experimental residues, must be treated as hazardous chemical waste.
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Solid Waste: Collect all contaminated solid waste (e.g., gloves, weigh boats, paper towels) in

a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing Boc-Asp(OAll)-OH in a separate, labeled

hazardous waste container.

Final Disposal: All hazardous waste must be disposed of through your institution's certified

hazardous waste management program in accordance with all federal, state, and local

regulations. Do not dispose of this chemical down the drain or in the regular trash.

Quantitative Data Summary
Property Value

Molecular Formula C₁₂H₁₉NO₆

Molecular Weight 273.28 g/mol [1][5]

Appearance White to off-white powder

Storage Temperature 2-8°C[4]
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Safe Handling Workflow for Boc-Asp(OAll)-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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